Cas no 110952-70-0 ((Rac)-Cotinine-d)

(Rac)-Cotinine-d structure
Product name:(Rac)-Cotinine-d
(Rac)-Cotinine-d Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone,1-(methyl-d3)-5-(3-pyridinyl)- (9CI)
- Cotinine-Methyl-D3
- (+/-)-Cotinine-d3 (N-methyl-d3)
- (±)-Cotinine-d3 solution
- rac Cotinine-d3
- rac Cotinine-d3 see C725005
- rac-Cotinine-d3
- rac-Cotinine-d3
- 1-(Methyl-d3)-5-(3-pyridinyl)-2-pyrrolidinone
- (+/-)-Cotinine-d3 solution
- Deuterated (±)-cotinine solution
- (±)-Cotinine-d
- (+/-)-COTININE-D3
- COTININE-D3 (N-METHYL-D3)
- (±)-cotinine-d3(methyl-d3)
- rac Cotinine-d3 see C725005
- DL-COTININE-D3 (N-METHYL-D3)
- COTININE-METHYL-D3, 99 ATOM % D
- rac-Cotinine-d3 (1.0 Mg/ML in Methanol)
- (Rac)-Cotinine-d
- DTXSID201339943
- Discontinued, see C725005
- HY-B1178S
- rac-Cotinine-D3 0.1 mg/ml in Methanol
- D98963
- 66269-66-7
- (+/-)-Cotinine-(methyl-d3), 99 atom % D
- 5-pyridin-3-yl-1-(trideuteriomethyl)pyrrolidin-2-one
- 1-(?H?)methyl-5-(pyridin-3-yl)pyrrolidin-2-one
- UIKROCXWUNQSPJ-FIBGUPNXSA-N
- CS-0226200
- 110952-70-0
- Cotinine-d3
- J-002491
- 1-Methyl-d3-5-(3-pyridyl)pyrrolidin-2-one
- (+/-)-Cotinine-(methyl-d3)
- rac-Cotinine-d3 (0.1 mg/mL in Methanol)
- 2-Pyrrolidinone, 1-(methyl-d3)-5-(3-pyridinyl)-
- (Rac)-Cotinine-d3
- rac-Cotinine-D3; 1-(Methyl-d3)-5-(3-pyridinyl)-2-pyrrolidinone; (+/-)-1-(Methyl-d3)-5-(3-pyridinyl)-2-pyrrolidinone
- rac-Cotinine-D3 1.0 mg/ml in Methanol
-
- MDL: MFCD00083283
- Inchi: InChI=1S/C10H12N2O/c1-12-9(4-5-10(12)13)8-3-2-6-11-7-8/h2-3,6-7,9H,4-5H2,1H3/i1D3
- InChI Key: UIKROCXWUNQSPJ-FIBGUPNXSA-N
- SMILES: C([2H])([2H])([2H])N1C(CCC1=O)C2=CN=CC=C2
Computed Properties
- Exact Mass: 179.11400
- Monoisotopic Mass: 179.113793248g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- Topological Polar Surface Area: 33.2Ų
- XLogP3: nothing
Experimental Properties
- Color/Form: solid
- Density: 1.166
- Melting Point: 40-42 °C (lit.)
- Boiling Point: 250 °C/150 mmHg(lit.)
- Flash Point: Fahrenheit: 48.2 ° f
Celsius: 9 ° c - Refractive Index: 1.555
- Stability/Shelf Life: Moisture, Temperature Sensitive - Seal Tightly, Store in Freezer, Hygroscopic
- PSA: 33.20000
- LogP: 1.31280
- Solubility: Not determined
- Color/Form: 100 μg/mL in methanol
(Rac)-Cotinine-d Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P280-P301+P312+P330-P304+P340+P312-P305+P351+P338-P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: S26
-
Hazardous Material Identification:
- Risk Phrases:R22; R36/37/38
- Storage Condition:2-8°C
(Rac)-Cotinine-d Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | C725005-25mg |
rac-Cotinine-d3 |
110952-70-0 | 25mg |
$2142.00 | 2023-05-18 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 488976-100MG |
(Rac)-Cotinine-d |
110952-70-0 | 100mg |
¥3190.63 | 2023-12-05 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C-035-1ML |
(Rac)-Cotinine-d |
110952-70-0 | 1ml |
¥2114.83 | 2023-05-01 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-212727-100 mg |
rac Cotinine-d3, |
110952-70-0 | 100MG |
¥3,189.00 | 2023-07-11 | ||
MedChemExpress | HY-B1178S-1mg |
(Rac)-Cotinine-d |
110952-70-0 | 99.00% | 1mg |
¥960 | 2024-07-20 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C-035-1ML |
110952-70-0 | 1ML |
¥2114.83 | 2023-01-17 | |||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C-017-1ML |
(Rac)-Cotinine-d |
110952-70-0 | 1ml |
¥540.12 | 2023-05-01 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C-017-1ML |
110952-70-0 | 1ML |
¥540.12 | 2023-01-17 | |||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C-017-1ML |
(Rac)-Cotinine-d |
110952-70-0 | 100 μg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant | 1ML |
440.99 | 2021-05-13 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C-035-1ML |
(Rac)-Cotinine-d |
110952-70-0 | 1.0 mg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant | 1ML |
1726.74 | 2021-05-13 |
(Rac)-Cotinine-d Related Literature
-
Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
-
Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
-
Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
-
Muhammad Tahir,Chuanbao Cao,Faheem K. Butt,Faryal Idrees,Nasir Mahmood,Zulfiqar Ali,Imran Aslam,M. Tanveer,Muhammad Rizwan,Tariq Mahmood J. Mater. Chem. A, 2013,1, 13949-13955
-
Andrew L. Johnson,Matthew G. Davidson,Yolanda Pérez,Matthew D. Jones,Nicolas Merle,Paul R. Raithby,Stephen P. Richards Dalton Trans., 2009, 5551-5558
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